Cas no 57052-72-9 (Chroman-7-ol)

• Product Name: Chroman-7-ol
• CAS No: 57052-72-9
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD18324681
• CID: 346773
• PubChem ID: 12236542
• Update Time: 2025-05-25

Chroman-7-ol Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol, 3,4-dihydro-
• 2,3-Dihydro-7-hydroxy-4H-1-benzopyran
• 3,4-DIHYDRO-2H-CHROMEN-7-OL
• Chroman-7-ol
• 3,4-Dihydro-2H-1-benzopyran-7-ol
• 7-hydroxychroman
• 7-Chromanol
• 7-hydroxy-chromane
• LLVWVIIOKIWERJ-UHFFFAOYSA-N
• 7-hydroxy-3,4-dihydro-2H-1-benzopyrane
• MFCD18324681
• 57052-72-9
• AS-59001
• AKOS022634515
• A931217
• Y11632
• EN300-3210833
• CS-0173218
• SCHEMBL8699804
• 2H-1-Benzopyran-7-ol, 3,4-dihydro-;2,3-Dihydro-7-hydroxy-4H-1-benzopyran;3,4-DIHYDRO-2H-CHROMEN-7-OL
• DTXSID80481777
• DB-346443

• MDL： MFCD18324681
• Inchi： 1S/C9H10O2/c10-8-4-3-7-2-1-5-11-9(7)6-8/h3-4,6,10H,1-2,5H2
• InChI Key： LLVWVIIOKIWERJ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2CCC1)O

Computed Properties

• Exact Mass: 150.0681
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.9

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on Chroman-7-ol

Chroman-7-ol: A Comprehensive Overview

Chroman-7-ol, also known by its CAS number 57052-72-9, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the chroman family, which is characterized by a benzene ring fused to a tetrahydrofuran-like structure. The chroman skeleton is a versatile framework that has been extensively studied due to its potential in drug discovery and material science.

The structural uniqueness of Chroman-7-ol lies in its hydroxyl group (-OH) located at the 7-position of the chroman ring. This positioning imparts unique chemical and physical properties to the molecule, making it a valuable substrate for various chemical transformations. Recent studies have highlighted the importance of Chroman derivatives in medicinal chemistry, particularly in the development of antioxidants, anti-inflammatory agents, and neuroprotective drugs.

One of the most intriguing aspects of Chroman-7-ol is its ability to participate in redox reactions. Researchers have demonstrated that the compound exhibits significant antioxidant activity, which is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These findings have led to increased interest in Chroman-based antioxidants as potential candidates for combating oxidative stress-related diseases such as Alzheimer's and Parkinson's.

In terms of synthesis, Chroman-7-ol can be prepared through various methods, including the oxidation of dihydrochromanols or through intramolecular cyclization reactions. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure Chroman derivatives, which are highly valuable for pharmacological studies.

The application of Chroman-7-ol extends beyond medicinal chemistry. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. For instance, studies have shown that chroman-based materials can exhibit interesting photovoltaic properties, making them suitable for solar cell applications.

From a pharmacological perspective, Chroman derivatives have shown potential as kinase inhibitors and modulators of cellular signaling pathways. Recent research has focused on the development of Chroman-based bioactive compounds with improved bioavailability and selectivity. These efforts have resulted in several promising leads that are currently undergoing preclinical testing.

In conclusion, Chroman-7-ol is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with its versatile reactivity, positions it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new properties and applications of this compound, its significance in the scientific community is expected to grow further.